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Compound of Interest

Compound Name:
Palmitoleoyl 3-carbacyclic

Phosphatidic Acid

Cat. No.: B109563 Get Quote

Technical Support Center: Palmitoleoyl 3-
carbacyclic Phosphatidic Acid
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the effective handling and use of Palmitoleoyl 3-
carbacyclic Phosphatidic Acid (3-ccPA 16:1).

Frequently Asked Questions (FAQs)
Q1: What is Palmitoleoyl 3-carbacyclic Phosphatidic Acid?

Palmitoleoyl 3-carbacyclic Phosphatidic Acid (3-ccPA 16:1) is a synthetic analog of the

naturally occurring lipid signaling molecule, lysophosphatidic acid (LPA).[1][2][3] It is

characterized by a palmitoleoyl (16:1) fatty acid at the sn-1 position and a carbacyclic

modification in the phosphate head group. This modification prevents the opening of the cyclic

phosphate ring, making it resistant to degradation and a stable inhibitor of the enzyme

autotaxin.[1][4]

Q2: What are the primary applications of this compound?

3-ccPA 16:1 is primarily used in cancer research. It has been shown to be a potent inhibitor of

autotaxin, an enzyme implicated in cancer cell survival, growth, migration, and invasion.[1][5]
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Research has demonstrated its ability to inhibit the transcellular migration of cancer cells and

reduce lung metastases in mouse models.[1] It is also used to study LPA signaling pathways.[2]

[3]

Q3: How should I store Palmitoleoyl 3-carbacyclic Phosphatidic Acid?

For long-term stability, it is recommended to store the compound at -20°C.[1][6] Under these

conditions, it is stable for at least two years.[1]

Q4: What is the appearance of this compound?

Palmitoleoyl 3-carbacyclic Phosphatidic Acid is typically supplied as a crystalline solid.[6]
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Issue Possible Cause Recommended Solution

Compound will not dissolve in

aqueous buffer.

Palmitoleoyl 3-carbacyclic

Phosphatidic Acid has limited

solubility in aqueous solutions.

For aqueous buffers like PBS,

solubility is low (a similar

compound, Palmitoyl 3-ccPA,

is soluble at 0.5 mg/mL in

PBS, pH 7.2)[6]. It is

recommended to first dissolve

the compound in an organic

solvent such as DMSO,

ethanol, or DMF before making

further dilutions in aqueous

media.

Precipitation observed after

adding to cell culture media.

The final concentration of the

organic solvent (e.g., DMSO)

may be too high, or the

compound's solubility limit in

the media has been exceeded.

Ensure the final concentration

of the organic solvent in your

cell culture media is low

(typically ≤0.1%) to avoid

solvent-induced cytotoxicity

and precipitation. Prepare a

concentrated stock solution in

the organic solvent and then

dilute it stepwise into your

media, ensuring thorough

mixing at each step.

Inconsistent experimental

results.

Improper storage, repeated

freeze-thaw cycles of stock

solutions, or incomplete

solubilization.

Aliquot stock solutions into

single-use volumes to avoid

repeated freeze-thaw cycles.

Before each use, ensure the

compound is fully dissolved by

vortexing the stock solution.

Store all solutions as

recommended.

Difficulty with in vivo

administration.

The compound's formulation

may not be suitable for

injection.

For in vivo applications such

as intraperitoneal or

intravenous injections, a

common formulation involves
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dissolving the compound in a

mixture of DMSO and a

surfactant like Tween 80,

followed by dilution in saline. A

typical ratio could be 10%

DMSO, with Tween 80, and the

remainder as saline. It is

crucial to perform small-scale

solubility tests first.

Experimental Protocols
Protocol for Preparation of a Stock Solution
This protocol provides a general guideline for dissolving Palmitoleoyl 3-carbacyclic
Phosphatidic Acid. The choice of solvent will depend on the specific experimental

requirements.

Materials:

Palmitoleoyl 3-carbacyclic Phosphatidic Acid

Dimethyl sulfoxide (DMSO), anhydrous

Ethanol, 200 proof

Sterile microcentrifuge tubes

Vortex mixer

Pipettes

Procedure:

Equilibrate: Allow the vial of Palmitoleoyl 3-carbacyclic Phosphatidic Acid to warm to

room temperature before opening to prevent condensation of moisture.
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Solvent Selection: Choose an appropriate solvent. For most in vitro cell-based assays,

DMSO is a suitable choice.

Dissolution:

Carefully add a precise volume of the chosen solvent to the vial to achieve a desired stock

concentration (e.g., 10 mM).

Recap the vial tightly and vortex thoroughly for at least 1-2 minutes until the solid is

completely dissolved. Visually inspect the solution to ensure there are no visible particles.

Storage:

For immediate use, the stock solution can be kept at room temperature.

For short-term storage (up to one month), store the stock solution at -20°C.

For long-term storage (up to six months), store the stock solution at -80°C. It is highly

recommended to prepare single-use aliquots to avoid repeated freeze-thaw cycles.

Quantitative Data Summary
Parameter Value Source

Storage Temperature -20°C [1][6]

Stability ≥ 2 years at -20°C [1]

Appearance Crystalline Solid [6]

Solubility (Palmitoyl 3-ccPA) 0.5 mg/mL in PBS (pH 7.2) [6]

Suggested Solvents DMSO, Ethanol, DMF

Visualizations
Experimental Workflow for Dissolving and Handling
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Caption: Workflow for dissolving and handling Palmitoleoyl 3-carbacyclic Phosphatidic
Acid.
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Caption: Inhibition of the Autotaxin-LPA signaling axis by 3-ccPA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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